Cas no 27913-96-8 (4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde)

4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde structure
27913-96-8 structure
Product Name:4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde
CAS No:27913-96-8
MF:C11H13NO3S
MW:239.290821790695
MDL:MFCD08276340
CID:251567
PubChem ID:87557970
Update Time:2025-04-19

4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,4-(1,1-dioxido-4-thiomorpholinyl)-
    • 4-(1,1-Dioxothiomorpholino)benzaldehyde
    • 4-(1,1-dioxo-1,4-thiazinan-4-yl)benzaldehyde
    • 4-(4-Formylphenyl)thiomorpholine 1,1-Dioxide
    • D3162
    • 4-(1,1-Dioxidothiomorpholino)benzaldehyde
    • JCYZHXMHEACSIN-UHFFFAOYSA-N
    • 4-(1,1-Dioxo-1lambda~6~,4-thiazinan-4-yl)benzaldehyde
    • 4-(1,1-DIOXO-1??-THIOMORPHO
    • 4-(1,1-Dioxido-4-thiomorpholinyl)benzaldehyde, AldrichCPR
    • 4-(1,1-dioxo-1-thiomorpholin-4-yl)benzaldehyde
    • CS-0199072
    • 4-(1, 1-dioxo-1, 4-thiazinan-4-yl)benzaldehyde
    • 4-(1,1-DIOXO-1??-THIOMORPHOLIN-4-YL)BENZALDEHYDE
    • DTXSID10656198
    • MFCD08276340
    • T70709
    • FT-0638733
    • CBA91396
    • AS-64995
    • AKOS009607594
    • 27913-96-8
    • SCHEMBL208973
    • AMY20748
    • 4-(1,1-dioxo-1lambda-thiomorpholin-4-yl)benzaldehyde
    • DB-047299
    • 4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde
    • MDL： MFCD08276340
    • Inchi： 1S/C11H13NO3S/c13-9-10-1-3-11(4-2-10)12-5-7-16(14,15)8-6-12/h1-4,9H,5-8H2
    • InChI Key： JCYZHXMHEACSIN-UHFFFAOYSA-N
    • SMILES： S1(CCN(C2C=CC(C=O)=CC=2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 239.06200
  • Monoisotopic Mass: 239.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.7
  • Topological Polar Surface Area: 62.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.33
  • Melting Point: 183.0 to 187.0 deg-C
  • Boiling Point: 518.056°C at 760 mmHg
  • Flash Point: 267.111°C
  • Refractive Index: 1.592
  • PSA: 62.83000
  • LogP: 1.87970
  • Solubility: Not determined

4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde Pricemore >>

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TRC
D485955-10mg
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A272729-5g
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abcr
AB249942-1 g
4-(1,1-Dioxothiomorpholino)benzaldehyde; .
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 €135.20 2023-07-20
abcr
AB249942-5 g
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4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde Production Method

4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde Related Literature

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